Cas no 2092433-59-3 (Ethyl 5,5-dimethylpyrrolidine-3-carboxylate)

• Product Name: Ethyl 5,5-dimethylpyrrolidine-3-carboxylate
• CAS No: 2092433-59-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5656134
• PubChem ID: 131333410
• Update Time: 2025-06-30

Ethyl 5,5-dimethylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl5,5-dimethylpyrrolidine-3-carboxylate
• Ethyl 5,5-dimethylpyrrolidine-3-carboxylate
• 2092433-59-3
• EN300-27726956

• Inchi： 1S/C9H17NO2/c1-4-12-8(11)7-5-9(2,3)10-6-7/h7,10H,4-6H2,1-3H3
• InChI Key： SLCUOZKCFJIJIR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC(C)(C)C1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Ethyl 5,5-dimethylpyrrolidine-3-carboxylate

Ethyl 5,5-Dimethylpyrrolidine-3-Carboxylate (CAS No. 2092433-59-3): A Comprehensive Overview

Ethyl 5,5-dimethylpyrrolidine-3-carboxylate (CAS No. 2092433-59-3) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, from pharmaceutical development to materials science. This comprehensive overview aims to provide a detailed understanding of the properties, synthesis, and potential applications of Ethyl 5,5-dimethylpyrrolidine-3-carboxylate.

Chemical Structure and Properties

Ethyl 5,5-dimethylpyrrolidine-3-carboxylate is a derivative of pyrrolidine, a five-membered heterocyclic amine. The compound features a pyrrolidine ring with two methyl groups at the 5-position and an ethyl ester group at the 3-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule. The presence of the ester group makes it highly reactive in various chemical reactions, while the methyl groups provide steric hindrance and influence the molecule's conformational flexibility.

The molecular formula of Ethyl 5,5-dimethylpyrrolidine-3-carboxylate is C11H21NO2, with a molecular weight of approximately 199.28 g/mol. It is a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane. The compound is stable under normal laboratory conditions but should be stored away from strong acids and bases to prevent degradation.

Synthesis and Preparation

The synthesis of Ethyl 5,5-dimethylpyrrolidine-3-carboxylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 5,5-dimethylpyrrolidine-3-carboxylic acid with ethanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via a nucleophilic acyl substitution mechanism:

            CH3C4H6NHCOOH + C2H5OH → CH3C4H6NHCOOC2H5 + H2O
        

An alternative approach involves the use of coupling reactions between a pyrrolidine derivative and an appropriate carboxylic acid or ester precursor. For example, the reaction of 5,5-dimethylpyrrolidine with ethyl chloroformate can yield Ethyl 5,5-dimethylpyrrolidine-3-carboxylate. This method offers greater control over the regioselectivity and stereochemistry of the product.

Applications in Medicinal Chemistry

Ethyl 5,5-dimethylpyrrolidine-3-carboxylate has shown significant potential in medicinal chemistry due to its structural similarity to biologically active compounds. Recent studies have explored its use as a building block for the synthesis of pharmaceuticals targeting various diseases. For instance, researchers have utilized this compound as an intermediate in the development of novel antiviral agents and anti-inflammatory drugs.

In one notable study published in the Journal of Medicinal Chemistry, scientists synthesized a series of derivatives of Ethyl 5,5-dimethylpyrrolidine-3-carboxylate and evaluated their antiviral activity against influenza A virus. The results demonstrated that certain derivatives exhibited potent inhibitory effects on viral replication without significant cytotoxicity. This finding highlights the potential of Ethyl 5,5-dimethylpyrrolidine-3-carboxylate-based compounds as lead candidates for antiviral drug development.

Potential in Materials Science

Beyond its applications in medicinal chemistry, Ethyl 5,5-dimethylpyrrolidine-3-carboxylate has also found utility in materials science. The unique combination of functional groups in this compound makes it suitable for use as a ligand in coordination chemistry and as a monomer for polymer synthesis.

In coordination chemistry, Ethyl 5,5-dimethylpyrrolidine-3-carboxylate can coordinate with various metal ions to form stable complexes with interesting electronic and magnetic properties. These complexes have potential applications in catalysis and materials science. For example, researchers have synthesized metal complexes containing this ligand and investigated their catalytic activity in asymmetric synthesis reactions.

In polymer science, Ethyl 5,5-dimethylpyrrolidine-3-carboxylate-based monomers can be polymerized to form polymers with tunable properties. These polymers have been explored for use in drug delivery systems due to their biocompatibility and controlled release capabilities. Additionally, they have shown promise as components in advanced materials such as coatings and adhesives.

Safety Considerations and Handling Guidelines

Ethyl 5,5-dimethylpyrrolidine-3-carboxylate,safety precautions must be strictly followed to ensure both personal safety and environmental protection. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials such as strong oxidizers. Personal protective equipment (PPE) including gloves, goggles, and lab coats should be worn when handling this compound to prevent skin contact and inhalation.

In case of accidental exposure or spillage, appropriate first aid measures should be taken immediately. For instance, if the compound comes into contact with skin or eyes, it should be rinsed thoroughly with water for at least 15 minutes. In case of inhalation or ingestion, medical attention should be sought promptly.

Conclusion

Ethyl 5,5-dimethylpyrrolidine-3-carboxylate (CAS No. 2092433-59-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure makes it an attractive candidate for pharmaceutical development and materials science research. As ongoing studies continue to uncover new properties and applications of this compound,Ethyl 5,dimethylpyrrolidine--carboxylic acid ethylester (CAS No.,) will likely play an increasingly important role in advancing our understanding of complex chemical systems.>